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Compound of Interest

Compound Name: Platelet Factor 4 (58-70), human

Cat. No.: B12438845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper reconstitution, storage, and

handling of lyophilized Platelet Factor 4 (58-70) (PF4 (58-70)). Additionally, a key experimental

protocol is outlined to investigate the biological activity of this peptide in vitro.

Product Information
Product Name: Platelet Factor 4 (58-70), Human

Sequence: Pro-Leu-Tyr-Lys-Lys-Ile-Ile-Lys-Lys-Leu-Leu-Glu-Ser

Molecular Formula: C₇₆H₁₃₃N₁₇O₁₈

Molecular Weight: 1572.97 g/mol

Appearance: Lyophilized white powder

Reconstitution of Lyophilized PF4 (58-70)
Proper reconstitution of the lyophilized peptide is crucial for maintaining its biological activity. It

is recommended to initially test the solubility of a small amount of the peptide before dissolving

the entire sample.
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Equilibration: Before opening, allow the vial of lyophilized PF4 (58-70) to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming inside the

vial upon opening, which can degrade the peptide.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom.

Solvent Addition: Based on solubility information, sterile, deionized water is a suitable

solvent. To prepare a stock solution, carefully add the desired volume of sterile water to the

vial. For example, to create a 1 mg/mL stock solution, add 1 mL of sterile water to 1 mg of

the peptide.

Dissolution: Gently vortex or sonicate the vial to ensure the peptide is completely dissolved.

Visually inspect the solution to ensure there are no particulates. If solubility is an issue, the

use of a small amount of a co-solvent such as acetonitrile or DMSO may be tested, followed

by dilution with an aqueous buffer. However, for most cell-based assays, it is advisable to

dissolve in a solvent compatible with the experimental system.

Sterilization (Optional): If required for the experiment, filter the reconstituted peptide solution

through a 0.22 µm sterile filter.

Storage and Stability
Proper storage of both lyophilized and reconstituted PF4 (58-70) is essential to prevent

degradation and ensure experimental reproducibility.

Quantitative Data Summary:
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Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C Up to 1 year
Keep in a desiccator,

away from light.

Lyophilized Powder -80°C Up to 2 years
Keep in a desiccator,

away from light.

Reconstituted in

Water
-20°C Up to 1 month

Aliquot to avoid

freeze-thaw cycles.

Reconstituted in

Water
-80°C Up to 6 months

Aliquot to avoid

freeze-thaw cycles.

Storage Protocol:

Lyophilized Peptide: Store the vial at -20°C or -80°C in a desiccator to protect it from

moisture and light.[1]

Reconstituted Peptide:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is

highly recommended to aliquot the reconstituted stock solution into smaller, single-use

volumes.

Freezing: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

[1]

Thawing: When needed, thaw a single aliquot at room temperature or on ice. Avoid

repeated freeze-thaw cycles of the same aliquot.

Experimental Protocol: Enhancement of LPS-
Induced Tissue Factor Activity in Monocytes
This protocol details an in vitro assay to investigate a known biological activity of PF4 (58-70):

the enhancement of lipopolysaccharide (LPS)-induced tissue factor (TF) activity in monocytes.

This effect is dependent on the presence of granulocytes and is mediated by P-selectin.[2][3]
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Materials:

Reconstituted PF4 (58-70) stock solution

Lipopolysaccharide (LPS) from E. coli

Human peripheral blood mononuclear cells (PBMCs), freshly isolated

Human granulocytes, freshly isolated

RPMI-1640 cell culture medium

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Anti-human P-selectin antibody (functional grade)

Isotype control antibody

Tissue Factor activity assay kit (chromogenic or clotting-based)

96-well cell culture plates

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Lyophilized Platelet
Factor 4 (58-70)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12438845#reconstitution-and-storage-of-lyophilized-
platelet-factor-4-58-70]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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